Cas no 957006-05-2 (4-chloro-1-(3-methylbenzyl)-1H-pyrazol-3-amine)

• Product Name: 4-chloro-1-(3-methylbenzyl)-1H-pyrazol-3-amine
• CAS No: 957006-05-2
• MF: C₁₁H₁₂ClN₃
• MW: 221.686080932617
• MDL: MFCD02254017
• CID: 3057019
• PubChem ID: 7022260
• Update Time: 2025-04-21

4-chloro-1-(3-methylbenzyl)-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-1-(3-methyl-benzyl)-1 H -pyrazol-3-ylamine
• EN300-227885
• HNB00605
• AKOS000304557
• 4-chloro-1-[(3-methylphenyl)methyl]pyrazol-3-amine
• 4-chloro-1-[(3-methylphenyl)methyl]-1h-pyrazol-3-amine
• VS-02374
• 957006-05-2
• 4-Chloro-1-(3-methyl-benzyl)-1H-pyrazol-3-ylamine
• 4-chloro-1-(3-methylbenzyl)-1H-pyrazol-3-amine
• 4-Chloro-1-(3-methylbenzyl)-1,2-dihydro-3h-pyrazol-3-imine
• CS-0281853
• BBL010195
• STK346788

• MDL： MFCD02254017
• Inchi： 1S/C11H12ClN3/c1-8-3-2-4-9(5-8)6-15-7-10(12)11(13)14-15/h2-5,7H,6H2,1H3,(H2,13,14)
• InChI Key： NZOVZLFJCJGLKB-UHFFFAOYSA-N
• SMILES： ClC1C(N)=NN(C=1)CC1C=CC=C(C)C=1

Computed Properties

• Exact Mass: 221.0719751Da
• Monoisotopic Mass: 221.0719751Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 43.8Ų